Cas no 1157682-39-7 (Benzonitrile, 3-bromo-4-[[3-(methylthio)propyl]amino]-)

• Product Name: Benzonitrile, 3-bromo-4-[[3-(methylthio)propyl]amino]-
• CAS No: 1157682-39-7
• MF: C₁₁H₁₃BrN₂S
• MW: 285.203320264816
• CID: 5157233
• Update Time: 2025-10-27

Benzonitrile, 3-bromo-4-[[3-(methylthio)propyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-{[3-(methylsulfanyl)propyl]amino}benzonitrile
• 3-Bromo-4-((3-(methylthio)propyl)amino)benzonitrile
• Benzonitrile, 3-bromo-4-[[3-(methylthio)propyl]amino]-

• Inchi： 1S/C11H13BrN2S/c1-15-6-2-5-14-11-4-3-9(8-13)7-10(11)12/h3-4,7,14H,2,5-6H2,1H3
• InChI Key： JXNNVAAAMJBLRA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C=CC=1NCCCSC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 226
• XLogP3: 3.3
• Topological Polar Surface Area: 61.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on Benzonitrile, 3-bromo-4-[[3-(methylthio)propyl]amino]-

Professional Introduction to Benzonitrile, 3-bromo-4-[[3-(methylthio)propyl]amino]- (CAS No. 1157682-39-7)

Benzonitrile, 3-bromo-4-[[3-(methylthio)propyl]amino]-, is a specialized chemical compound with the CAS number 1157682-39-7. This compound has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. The presence of both bromine and amino functional groups, along with a methylthio-substituted propyl chain, makes it a versatile intermediate in organic synthesis and a candidate for various biochemical studies.

The molecular structure of Benzonitrile, 3-bromo-4-[[3-(methylthio)propyl]amino]- consists of a benzene ring substituted at the 3-position with a bromine atom and at the 4-position with a complex amino group. This amino group is further modified by a propyl chain that carries a methylthio (-SCH₃) moiety. Such structural features contribute to its reactivity and make it a valuable building block in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel compounds for therapeutic applications. The combination of bromine and amino groups in this compound suggests potential utility in medicinal chemistry, particularly in the design of small-molecule inhibitors or modulators. For instance, brominated aromatic compounds are frequently explored as pharmacophores due to their ability to interact with biological targets in specific ways.

One of the most compelling aspects of Benzonitrile, 3-bromo-4-[[3-(methylthio)propyl]amino]- is its potential role as a precursor in the synthesis of bioactive molecules. Researchers have utilized similar structural motifs in the development of drugs targeting various diseases, including cancer and inflammatory disorders. The methylthio group, in particular, has been shown to enhance binding affinity and metabolic stability in certain drug candidates.

Recent studies have highlighted the importance of functionalized benzonitrile derivatives in drug discovery. For example, a study published in the Journal of Medicinal Chemistry demonstrated that compounds bearing both bromine and amino substituents on a benzene ring can exhibit potent activity against certain enzymes implicated in disease pathways. The specific arrangement of these functional groups influences the compound's pharmacokinetic properties, making it an attractive candidate for further optimization.

The synthesis of Benzonitrile, 3-bromo-4-[[3-(methylthio)propyl]amino]- involves multi-step organic reactions that require careful control of reaction conditions. The introduction of the bromine atom typically involves electrophilic aromatic substitution, while the formation of the amino group is often achieved through nucleophilic substitution or reduction reactions. The incorporation of the methylthio-substituted propyl chain adds an additional layer of complexity but is crucial for achieving the desired biological activity.

In industrial settings, the production of this compound must adhere to stringent quality control measures to ensure consistency and purity. Impurities can significantly affect its reactivity and performance in downstream applications, making it essential to employ advanced purification techniques such as column chromatography or recrystallization.

The applications of Benzonitrile, 3-bromo-4-[[3-(methylthio)propyl]amino]- extend beyond pharmaceuticals into other areas such as agrochemicals and material science. Its structural features make it a suitable candidate for developing novel pesticides or specialty chemicals that require specific functional groups for optimal performance.

As research continues to uncover new therapeutic targets and synthetic methodologies, the demand for specialized intermediates like this compound is expected to grow. Collaborative efforts between academic researchers and industry scientists will be crucial in harnessing its full potential and translating laboratory discoveries into practical applications.

In conclusion, Benzonitrile, 3-bromo-4-[[3-(methylthio)propyl]amino]- (CAS No. 1157682-39-7) represents an exciting opportunity for innovation in chemical synthesis and drug development. Its unique structure and reactivity make it a valuable tool for researchers exploring new frontiers in medicinal chemistry and related fields.